Cas no 41317-87-7 ((2-Phenyl-1-cyclohexen-1-yl)benzene)

• Product Name: (2-Phenyl-1-cyclohexen-1-yl)benzene
• CAS No: 41317-87-7
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 2635127
• PubChem ID: 616406
• Update Time: 2025-04-21

(2-Phenyl-1-cyclohexen-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (2-phenylcyclohexen-1-yl)benzene
• SOPOITUZEUADTJ-UHFFFAOYSA-N
• DTXSID40346919
• (2-Phenyl-1-cyclohexen-1-yl)benzene #
• (2-phenyl-1-cyclohexenyl)-benzene
• 41317-87-7
• (2-Phenyl-1-cyclohexen-1-yl)benzene
• Cyclohexene, 1,2-diphenyl-
• 1,2-Diphenylcyclohexene

• Inchi： 1S/C18H18/c1-3-9-15(10-4-1)17-13-7-8-14-18(17)16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2
• InChI Key： SOPOITUZEUADTJ-UHFFFAOYSA-N
• SMILES： C1CC(C2C=CC=CC=2)=C(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 234.140850574Da
• Monoisotopic Mass: 234.140850574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų